Benzyl (3-methylazetidin-3-yl)carbamate hydrochloride

• IUPAC Name: benzyl N-(3-methylazetidin-3-yl)carbamate;hydrochloride
• InChI: InChI=1S/C12H16N2O2.ClH/c1-12(8-13-9-12)14-11(15)16-7-10-5-3-2-4-6-10;/h2-6,13H,7-9H2,1H3,(H,14,15);1H
• InChI Key: BXXFHLZHHOVVDM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1)NC(=O)OCC2=CC=CC=C2.Cl
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• CAS No.: 1951441-46-5

Description

Benzyl (3-methylazetidin-3-yl)carbamate hydrochloride is a chemical compound with the molecular formula C₁₂H₁₇ClN₂O₂ . It is a solid substance with a molecular weight of 256.73 g/mol . Unfortunately, detailed pricing and availability information are not currently accessible.

Physical And Chemical Properties Analysis

• Storage : Keep in a dark place under an inert atmosphere at room temperature .

Scientific Research Applications

Antitumor Activities

Research has identified certain carbamate derivatives as potential antitumor agents. For example, studies have shown the effectiveness of specific carbamates in inhibiting tumor growth and possessing low toxicity, making them candidates for clinical applications (Atassi & Tagnon, 1975). Additionally, novel carbamoyl derivatives of photolabile benzoins have been synthesized, suggesting applications in developing photosensitive antitumor agents (Papageorgiou & Corrie, 1997).

Agricultural Applications

In agriculture, carbamates such as Carbendazim and Tebuconazole have been used for the prevention and control of fungal diseases. Research into polymeric and solid lipid nanoparticles as carriers for these fungicides aims to enhance their delivery and efficacy while reducing environmental toxicity (Campos et al., 2015).

Corrosion Inhibition

Carbamate derivatives have also been investigated for their corrosion inhibition properties. Studies have found that certain thiazole derivatives, including benzothiazolyl and methylazetidinone compounds, are effective in preventing corrosion of steel in acidic environments, offering potential applications in industrial maintenance (Yadav, Sharma, & Kumar, 2015).

Chemical Synthesis and Medicinal Chemistry

Research into the synthesis of azetidine derivatives highlights the development of new methods for producing compounds with potential therapeutic applications. For instance, a practical synthesis of azetidine derivatives for oral carbapenem antibiotics showcases advancements in efficient drug production (Isoda et al., 2006).

Safety and Hazards

• Hazard Statements : The compound poses risks of skin and eye irritation (H315, H319) and inhalation toxicity (H335) .
• Precautionary Statements : Handle with care, avoid inhalation, and use appropriate protective measures .